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Compound of Interest

Compound Name: 3-hydroxyisopentadecanoyl-CoA

Cat. No.: B15545817

Get Quote

In the landscape of biomarker discovery for metabolic disorders, acylcarnitines have emerged

as crucial indicators of mitochondrial dysfunction, particularly in the context of fatty acid

oxidation (FAO) defects. This guide provides a comparative analysis of 3-
hydroxyisopentadecanoyl-CoA and its corresponding acylcarnitine, 3-

hydroxyisopentadecanoylcarnitine, against other acylcarnitines as potential biomarkers. The

information is tailored for researchers, scientists, and drug development professionals engaged

in metabolic research.

Performance Comparison of Acylcarnitine
Biomarkers
The diagnostic utility of an acylcarnitine biomarker is often assessed by its specificity and

sensitivity in identifying a particular metabolic state or disease. While direct comparative

studies for 3-hydroxyisopentadecanoyl-CoA are limited, we can infer its potential

performance based on the established roles of different acylcarnitine classes in various

metabolic disorders.

Acylcarnitines are broadly categorized by the length of their fatty acid chain: short-chain

(SCAC), medium-chain (MCAC), and long-chain (LCAC). Hydroxylated forms, such as 3-
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hydroxyisopentadecanoylcarnitine, represent a specific sub-class that can be particularly

informative for certain enzymatic defects in the β-oxidation pathway.
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Acylcarnitine Class Examples
Associated
Disorders

General
Performance
Characteristics

Short-Chain

Acylcarnitines (SCAC)

Acetylcarnitine (C2),

Propionylcarnitine

(C3)

Organic acidemias,

certain amino acid

disorders

Often elevated in a

variety of metabolic

disturbances, can lack

specificity for a single

disorder.

Medium-Chain

Acylcarnitines

(MCAC)

Octanoylcarnitine

(C8),

Decanoylcarnitine

(C10)

Medium-chain acyl-

CoA dehydrogenase

(MCAD) deficiency

High sensitivity and

specificity for MCAD

deficiency, a primary

target in newborn

screening.

Long-Chain

Acylcarnitines (LCAC)

Palmitoylcarnitine

(C16), Oleoylcarnitine

(C18:1)

Long-chain 3-

hydroxyacyl-CoA

dehydrogenase

(LCHAD) deficiency,

Very long-chain acyl-

CoA dehydrogenase

(VLCAD) deficiency,

Carnitine

palmitoyltransferase II

(CPT-II) deficiency

Key diagnostic

markers for disorders

of long-chain fatty acid

oxidation. Ratios of

different LCACs can

improve diagnostic

accuracy.[1]

Hydroxylated

Acylcarnitines

3-

Hydroxypalmitoylcarni

tine (C16-OH), 3-

Hydroxyoleoylcarnitin

e (C18:1-OH)

LCHAD deficiency,

mitochondrial

trifunctional protein

(MTP) deficiency,

mitochondrial

myopathies

Often highly specific

for defects in the latter

stages of β-oxidation.

Elevated levels are a

hallmark of LCHAD

deficiency.[2][3]
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Odd-Chain

Hydroxylated

Acylcarnitines

3-

Hydroxyisopentadeca

noylcarnitine (C15-

OH)

Potentially indicative

of disorders involving

the metabolism of

odd-chain fatty acids

or as a secondary

marker in broader

mitochondrial

dysfunction.

Research is ongoing,

but may offer insights

into specific metabolic

pathways not covered

by even-chain

acylcarnitines.

The Role of 3-Hydroxyisopentadecanoyl-CoA in
Fatty Acid Beta-Oxidation
3-Hydroxyisopentadecanoyl-CoA is an intermediate in the beta-oxidation of

isopentadecanoic acid, an odd-chain fatty acid. The pathway involves a series of enzymatic

reactions within the mitochondria aimed at producing acetyl-CoA, which then enters the Krebs

cycle for energy production. A defect in the enzyme 3-hydroxyacyl-CoA dehydrogenase would

lead to an accumulation of 3-hydroxyisopentadecanoyl-CoA, which would then be converted

to its carnitine ester for transport out of the mitochondria.
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Cytosol

Mitochondrial Matrix

Isopentadecanoic Acid (C15:0) Acyl-CoA Synthetase Isopentadecanoyl-CoA CPT1
 + Carnitine

Acyl-CoA Dehydrogenase

FAD -> FADH2

Isopentadecanoylcarnitine

CACT
Inner Mitochondrial

Membrane

CPT2

 - Carnitine

Enoyl-CoA Hydratasetrans-Δ2-Isopentadecanoyl-CoA 3-Hydroxyisopentadecanoyl-CoAH2O 3-Hydroxyacyl-CoA Dehydrogenase 3-Ketoisopentadecanoyl-CoA β-Ketoacyl-CoA Thiolase
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Acetyl-CoA

NAD+ -> NADH + CoA Krebs Cycle...further oxidation
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Biological Sample Collection
(e.g., Plasma)

Addition of Internal Standards

Protein Precipitation
(e.g., with Acetonitrile)

Centrifugation

Supernatant Transfer

Evaporation to Dryness

Reconstitution in Mobile Phase

LC-MS/MS Analysis

Data Analysis and Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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